Cas no 160801-26-3 (Docosahexaenoic Acid N-Succinimide)

• Product Name: Docosahexaenoic Acid N-Succinimide
• CAS No: 160801-26-3
• MF: C₂₆H₃₅NO₄
• MW: 425.560407876968
• CID: 1059219
• PubChem ID: 46210991
• Update Time: 2025-10-18

Docosahexaenoic Acid N-Succinimide Chemical and Physical Properties

Names and Identifiers

• Docosahexaenoic Acid N-Succinimide
• AWUMFVFMQMCKHT-KUBAVDMBSA-N
• (2,5-Dioxopyrrolidin-1-yl) (4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoate
• 160801-26-3
• 2,5-Dioxopyrrolidin-1-yl (4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoate
• (all-Z)-1-[(1-Oxo-4,7,10,13,16,19-docosahexaenyl)oxy]-2,5-pyrrolidinedione
• Bis(4-(2-chloro-3-(trityloxy)propoxy)phenyl)methane
• BP-29835
• SCHEMBL25542892

• Inchi： 1S/C26H35NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26(30)31-27-24(28)22-23-25(27)29/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-23H2,1H3/b4-3-,7-6-,10-9-,13-12-,16-15-,19-18-
• InChI Key： AWUMFVFMQMCKHT-KUBAVDMBSA-N
• SMILES： O(C(CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 425.25660860g/mol
• Monoisotopic Mass: 425.25660860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7
• XLogP3: 5.6

Additional information on Docosahexaenoic Acid N-Succinimide

Docosahexaenoic Acid N-Succinimide (CAS No. 160801-26-3): A Comprehensive Overview

Docosahexaenoic Acid N-Succinimide, commonly referred to by its CAS No. 160801-26-3, is a specialized compound that has garnered significant attention in the field of pharmaceuticals and biotechnology. This compound is a derivative of Docosahexaenoic Acid (DHA), an essential omega-3 fatty acid crucial for various physiological functions. The introduction of a succinimide moiety into the DHA molecule enhances its utility in drug development and biomedical research.

The structural modification of DHA with succinimide results in a compound that exhibits unique properties, making it a valuable tool in synthetic chemistry and drug formulation. The succinimide group introduces a polar and hydrophilic nature to the molecule, which can be exploited to improve solubility and bioavailability. This feature is particularly important in the development of oral and injectable formulations where poor solubility can limit therapeutic efficacy.

Recent research has highlighted the potential of Docosahexaenoic Acid N-Succinimide in various therapeutic applications. One of the most promising areas is its use as a prodrug or intermediate in the synthesis of more complex molecules. The succinimide derivative can be further modified to introduce additional functional groups, enabling the creation of novel drug candidates with enhanced pharmacokinetic profiles.

In addition to its role in drug development, Docosahexaenoic Acid N-Succinimide has shown promise in the field of nutraceuticals. Studies have indicated that this compound may support cognitive function and neural development, particularly in infants and children. The ability of DHA to cross the blood-brain barrier and its involvement in neuronal membrane structure make it an ideal candidate for neuroprotective therapies.

The compound's unique chemical properties also make it useful in diagnostic applications. Researchers are exploring its potential as a contrast agent for magnetic resonance imaging (MRI) due to its ability to enhance signal intensity in specific tissues. This could lead to more accurate and detailed imaging techniques, improving diagnostic accuracy in clinical settings.

From a synthetic chemistry perspective, Docosahexaenoic Acid N-Succinimide serves as a versatile building block for more complex molecules. Its reactivity allows for the introduction of various functional groups, making it a valuable intermediate in organic synthesis. This flexibility is particularly useful in the development of new pharmaceuticals where precise molecular architecture is critical for biological activity.

The pharmaceutical industry has taken note of these properties, leading to increased interest in this compound for both preclinical and clinical studies. Researchers are investigating its potential as an anti-inflammatory agent, leveraging DHA's known anti-inflammatory effects combined with the enhanced solubility provided by the succinimide group. Preliminary studies suggest that this compound may offer a new therapeutic approach for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the use of Docosahexaenoic Acid N-Succinimide in regenerative medicine. The ability of DHA to promote cell growth and differentiation makes it a promising candidate for tissue engineering applications. By incorporating this compound into biomaterials, researchers aim to develop scaffolds that can support tissue regeneration and repair.

The environmental impact of Docosahexaenoic Acid N-Succinimide is also being considered. As a derivative of a naturally occurring fatty acid, it is biodegradable and less likely to persist in the environment compared to synthetic alternatives. This makes it an attractive option for applications where environmental safety is a concern.

In conclusion, Docosahexaenoic Acid N-Succinimide (CAS No. 160801-26-3) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties make it valuable in pharmaceutical development, nutraceutical applications, diagnostic imaging, synthetic chemistry, and regenerative medicine. As research continues to uncover new uses for this compound, its importance is likely to grow further, solidifying its role as a key player in modern science and technology.